Cas no 62230-89-1 (2'-Phospho-5'-adenylyl sulfate)
62230-89-1 structure
Product Name:2'-Phospho-5'-adenylyl sulfate
CAS No:62230-89-1
MF:C10H15N5O13P2S
MW:507.264322519302
CID:956336
PubChem ID:440048
Update Time:2024-03-01
2'-Phospho-5'-adenylyl sulfate Chemical and Physical Properties
Names and Identifiers
-
- adenosine 2'-phosphate 5-phosphosulfate, lithium salt
- 2'-phosphoadenosine 5'-phosphosulfate
- ADENOSINE 2'-PHOSPHATE 5'-PHOSPHOSULFATE (CL)
- Adenosine 2'-phosphate 5'-phosphosulfate
- IsoPAPS
- iso-PAPS
- 2'-Adenylic acid 5'-(dihydrogen phosphate) 5'-anhydride with sulfuric acid
- 2'-phospho-5'-adenylyl sulfate
- 2'-Phosphoadenylylsulfate
- 2'-phosphoadenylyl sulfate
- 2'-O-phosphono-5'-adenylyl sulfate
- 5'-O-[hydroxy(sulfooxy)phosphoryl]adenosine 2'-(dihydrogen phosphate)
- C03568
- Q27105371
- 2'-Phospho-5'-adenylyl sulfate
-
- Inchi: 1S/C10H15N5O13P2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(27-29(17,18)19)6(16)4(26-10)1-25-30(20,21)28-31(22,23)24/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24)/t4-,6-,7-,10-/m1/s1
- InChI Key: SGNZKKOMSOPYFR-KQYNXXCUSA-N
- SMILES: S(=O)(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)O)O
Computed Properties
- Exact Mass: 506.98623072 g/mol
- Monoisotopic Mass: 506.98623072 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 852
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5
- Topological Polar Surface Area: 284
- Molecular Weight: 507.27
Experimental Properties
- Density: 2.56±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 303.97000
- LogP: -0.25690
2'-Phospho-5'-adenylyl sulfate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
62230-89-1 (2'-Phospho-5'-adenylyl sulfate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent